Cas no 2680788-76-3 (3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid)

• Product Name: 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid
• CAS No: 2680788-76-3
• MF: C₁₀H₇F₄NO₃
• MW: 265.161096811295
• CID: 5652973
• PubChem ID: 165906506
• Update Time: 2025-10-21

3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680788-76-3
• 3-fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid
• EN300-28281837
• 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7F4NO3/c1-4-2-3-5(11)7(6(4)8(16)17)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： IIJVGKRBIWNDHW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 265.03620573g/mol
• Monoisotopic Mass: 265.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid

Comprehensive Analysis of 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid (CAS No. 2680788-76-3)

3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid (CAS No. 2680788-76-3) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamido and fluoro-methyl substitutions, exhibits remarkable potential in drug discovery and material science. Its molecular structure combines a benzoic acid backbone with strategically placed fluorine atoms, enhancing its metabolic stability and bioavailability—a critical factor in modern medicinal chemistry.

The growing interest in fluorinated compounds like 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid stems from their ability to modulate biological activity. Researchers are actively exploring its applications in enzyme inhibition and receptor targeting, particularly in inflammation and oncology. A 2023 study highlighted its role as a precursor in synthesizing small-molecule inhibitors, aligning with the industry's shift toward precision medicine. The compound's CAS No. 2680788-76-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

From a synthetic chemistry perspective, the introduction of trifluoroacetamido groups poses intriguing challenges. Recent advancements in amide coupling and fluorination techniques have streamlined its production, addressing earlier yield limitations. Environmental concerns around fluorochemicals have also spurred innovations in greener synthesis routes, a topic dominating forums like ACS Green Chemistry. Users often query: "How to purify 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid?" or "Solubility of CAS 2680788-76-3 in DMSO"—questions underscoring practical handling needs.

Beyond pharmaceuticals, 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid finds niche applications in liquid crystal formulations and organic electronics. Its electron-withdrawing properties make it valuable for tuning charge transport in semiconductors, a hot topic in renewable energy circles. Patent filings reveal its use in OLED materials, coinciding with the global push for energy-efficient displays. SEO trends show rising searches for "fluorinated benzoic acid derivatives" and "CAS 2680788-76-3 suppliers", indicating commercial demand.

Quality control remains paramount for CAS No. 2680788-76-3. Analytical methods such as HPLC-MS and 19F-NMR are essential for verifying purity, a frequent discussion point in analytical chemistry webinars. Regulatory compliance, especially regarding fluorine-containing APIs, adds layers to its supply chain—a concern echoed in LinkedIn's pharmaceutical groups. The compound's stability under acidic conditions is another researched area, with publications citing its resilience in accelerated degradation studies.

In conclusion, 3-Fluoro-6-methyl-2-(trifluoroacetamido)benzoic acid exemplifies the convergence of innovation and utility. Its multifaceted roles—from drug intermediates to advanced materials—position it as a compound of enduring scientific and industrial value. As synthetic methodologies evolve, so too will its applications, ensuring CAS 2680788-76-3 remains a keyword in cutting-edge research dialogues.